molecular formula C5H5N3O B15373236 4-Methoxy-1H-pyrazole-3-carbonitrile

4-Methoxy-1H-pyrazole-3-carbonitrile

Cat. No.: B15373236
M. Wt: 123.11 g/mol
InChI Key: UWKJWOLWFWVVGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methoxy-1H-pyrazole-3-carbonitrile is a pyrazole derivative featuring a methoxy group at the 4-position and a nitrile group at the 3-position of the pyrazole ring. Pyrazole derivatives are widely studied for their versatility in medicinal chemistry and materials science, particularly due to their ability to engage in hydrogen bonding and π-π interactions.

Properties

Molecular Formula

C5H5N3O

Molecular Weight

123.11 g/mol

IUPAC Name

4-methoxy-1H-pyrazole-5-carbonitrile

InChI

InChI=1S/C5H5N3O/c1-9-5-3-7-8-4(5)2-6/h3H,1H3,(H,7,8)

InChI Key

UWKJWOLWFWVVGU-UHFFFAOYSA-N

Canonical SMILES

COC1=C(NN=C1)C#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on pyrazole-3-carbonitrile derivatives with varying substituents, highlighting differences in physical properties, spectral characteristics, and synthetic routes.

Substituent Position and Electronic Effects

  • 5-Substituted 1H-Pyrazole-3-carbonitriles (): Compounds such as 5-(4-Cyanophenyl)-1H-pyrazole-3-carbonitrile (2h) and 5-(4-Nitrophenyl)-1H-pyrazole-3-carbonitrile (2i) feature electron-withdrawing groups (EWGs) at the 5-position. These substituents reduce electron density in the pyrazole ring, as evidenced by their IR spectra (CN stretch at ~2188 cm⁻¹) and higher melting points (e.g., 270–272°C for 2h) compared to methoxy-substituted analogs . Key Contrast: The methoxy group in 4-Methoxy-1H-pyrazole-3-carbonitrile is electron-donating, which may lower melting points and alter reactivity in nucleophilic or electrophilic substitutions.

Amino-Functionalized Pyrazole-4-carbonitriles

  • 5-Amino-1-(chloroacetyl)-3-methyl-1H-pyrazole-4-carbonitrile (): This compound includes an amino group at the 5-position and a nitrile at the 4-position. Its NMR data (δ 8.16 ppm for NH₂) and IR spectrum (NH₂ stretch at ~3448 cm⁻¹) contrast with methoxy-substituted pyrazoles, where NH signals are absent. The amino group enhances solubility in polar solvents, a property less pronounced in methoxy derivatives .

Heterocyclic Hybrid Systems

  • 4-(4-Methoxyphenyl)-3,7-dimethyl-1,4-dihydro-5H-pyrazolo[4,3:5,6]pyrano[2,3-d][1,3]oxazin-5-one (): This fused heterocycle incorporates a methoxyphenyl group and a pyrazole-carbonitrile moiety. The methoxy group stabilizes the aromatic system, as seen in its synthesis via multi-component reactions. Compared to simpler pyrazole-carbonitriles, such hybrid systems exhibit enhanced thermal stability (dec. points >200°C) and complex NMR splitting patterns due to ring fusion .

Azido and Triazole Derivatives

  • 3-Azido-1-(4-methylbenzyl)-1H-pyrazole-4-carbonitrile (): Azido substituents introduce explosive reactivity and distinct IR bands (~2139 cm⁻¹ for N₃). This contrasts with the methoxy group’s inertness, making azido derivatives more suitable for click chemistry applications. The nitrile group’s IR stretch (~2231 cm⁻¹) remains consistent across analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.